Cas no 1186608-71-8 (3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1186608-71-8
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD13193613
• CID: 838744
• PubChem ID: 56763819
• Update Time: 2025-10-29

3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine
• 3-bromo-2H-pyrazolo[3,4-b]pyridin-5-amine
• TXAFYEDQYAQTFQ-UHFFFAOYSA-N
• RP26725
• FCH1381998
• PB31704
• AX8210658
• AB0034999
• ST24028417
• X9264
• 5-Amino-3-bromopyrazolo[3,4-b]pyridine
• 1186608-71-8
• CS-0044889
• DS-0758
• SY107469
• DTXSID90718263
• FS-2996
• DB-366020
• 3-Bromo-1H-pyrazolo[3 pound not4-b]pyridin-5-amine
• SCHEMBL1593590
• MFCD13193613
• AKOS015836081
• J-511801

• MDL： MFCD13193613
• Inchi： 1S/C6H5BrN4/c7-5-4-1-3(8)2-9-6(4)11-10-5/h1-2H,8H2,(H,9,10,11)
• InChI Key： TXAFYEDQYAQTFQ-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C=NC2=NN1)N

Computed Properties

• Exact Mass: 211.97000
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 1.2

Experimental Properties

• PSA: 67.59000
• LogP: 1.88380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine

3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine: A Comprehensive Overview

The compound 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine, identified by the CAS number 1186608-71-8, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic aromatic amines, which are widely studied for their unique chemical properties and biological activities. The structure of this compound consists of a pyrazolo[3,4-b]pyridine ring system with a bromine substituent at position 3 and an amine group at position 5. This combination of functional groups makes it a versatile molecule with promising applications in drug discovery, materials science, and organic synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine in the development of new pharmaceutical agents. The pyrazolo[3,4-b]pyridine scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, researchers have explored the potential of this compound as a kinase inhibitor, which could be valuable in treating diseases such as cancer and inflammatory disorders. The bromine substituent at position 3 plays a crucial role in modulating the electronic properties of the molecule, enhancing its binding affinity to specific targets.

In addition to its pharmacological applications, 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine has shown promise in materials science. Its aromaticity and conjugated system make it an ideal candidate for use in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its stability and solubility, which are critical factors for its application in organic semiconductors and light-emitting diodes (OLEDs). The amine group at position 5 provides additional functionalization opportunities, enabling the incorporation of this compound into more complex molecular architectures.

The synthesis of 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine involves a series of well-established organic reactions. Typically, the starting material is subjected to bromination followed by cyclization to form the pyrazolo[3,4-b]pyridine ring system. The introduction of the amine group is achieved through nucleophilic substitution or reductive amination techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

One of the most exciting developments in recent years is the use of computational chemistry to predict the properties of 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amine. By employing density functional theory (DFT) calculations and molecular docking studies, scientists can gain insights into its electronic structure and binding interactions with biological targets. These computational tools have significantly accelerated the drug discovery process by identifying potential leads that can be further optimized for therapeutic use.

In conclusion, 3-Bromo-1H-pyrazolo[3,4-b]pyridin-5-amincas no 1186608718 is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields such as pharmacology, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and uses for this compound